Icotidine hydrochloride
Overview
Description
Icotidine hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C21H28Cl3N5O2 and its molecular weight is 488.8 g/mol. The purity is usually 95%.
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Properties
CAS No. |
71351-65-0 |
|---|---|
Molecular Formula |
C21H28Cl3N5O2 |
Molecular Weight |
488.8 g/mol |
IUPAC Name |
2-[4-(3-methoxypyridin-2-yl)butylamino]-5-[(6-methylpyridin-3-yl)methyl]-1H-pyrimidin-6-one;trihydrochloride |
InChI |
InChI=1S/C21H25N5O2.3ClH/c1-15-8-9-16(13-24-15)12-17-14-25-21(26-20(17)27)23-10-4-3-6-18-19(28-2)7-5-11-22-18;;;/h5,7-9,11,13-14H,3-4,6,10,12H2,1-2H3,(H2,23,25,26,27);3*1H |
InChI Key |
NFXGPXPZKQLGKZ-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(C=C1)CC2=CN=C(NC2=O)NCCCCC3=C(C=CC=N3)OC.Cl.Cl.Cl |
Canonical SMILES |
CC1=NC=C(C=C1)CC2=CN=C(NC2=O)NCCCCC3=C(C=CC=N3)OC.Cl.Cl.Cl |
| 71351-65-0 | |
Synonyms |
icotidine SK and F 93319 SK and F-93319 SKF 93319 |
Origin of Product |
United States |
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